Potassium butylxanthate
Overview
Description
Potassium butylxanthate is a chemical compound with the molecular formula C5H9KOS2 . It is also known by other names such as Butylxanthic Acid Potassium Salt . It is used in various industrial and scientific research applications .
Synthesis Analysis
The synthesis of potassium butylxanthate involves the reaction between various potassium xanthates (potassium O-methyl xanthate, potassium O-isobutyl xanthate, xanthate functionalized MPEGs, etc.) and common five-membered cyclic carbonates such as ethylene carbonate (EC) and propylene carbonate (PC). The reaction is carried out under catalyst-free conditions .
Molecular Structure Analysis
The molecular structure of potassium butylxanthate is represented by the formula C5H9KOS2 . The molecular weight of the compound is 188.353 .
Chemical Reactions Analysis
Potassium butylxanthate reacts with five-membered cyclic carbonates under catalyst-free conditions. The reaction results in the formation of various alkoxides and alkoxide-terminated sulfides .
Physical And Chemical Properties Analysis
Potassium butylxanthate is a solid substance with a molecular weight of 188.34 . It is sensitive to light and heat . The compound has a LogP value of 1.48 .
Scientific Research Applications
1. Adsorption-Photocatalysis Synergistic Activity
- Summary of Application: PBX is used in the study of adsorption-photocatalysis synergistic activity. A 3D–3D flower-like bismuth bromide (BiOBr)/graphene hydrogel (BiOBr/GH) composite was synthesized and its photocatalytic and adsorptive properties on PBX were investigated .
- Methods of Application: The composite was synthesized via a two-step hydrothermal method. The photocatalytic and adsorptive properties of BiOBr/GH on PBX were systematically investigated .
- Results or Outcomes: The 80%-BiOBr/GH composite possessed higher photocatalytic efficiency than other composites and BiOBr, and its PBX removal efficiency was 1.83 times higher than that of BiOBr under irradiation using a 300 W xenon lamp .
2. Flotation Products Examination
- Summary of Application: PBX is used in the flotation process of chalcopyrite (CCP). The study aimed to visualize the distribution of the collector reaction products on dried CCP substrates .
- Methods of Application: Scattering-type scanning near-field infrared optical nanospectroscopy (s-SNIM) was used to spectrally fingerprint PBX molecules adsorbed to CCP sample surfaces .
- Results or Outcomes: The study was able to monitor the KBX agglomeration in patches <500 nm in diameter at the CCP surface, as well as nanospectroscopically identify the presence of KBX reaction products down to the 10 −4 M concentration .
3. Reaction with Five-Membered Cyclic Carbonates
- Summary of Application: PBX is used in the reaction with various five-membered cyclic carbonates such as ethylene carbonate (EC) and propylene carbonate (PC). The reaction was carried out under catalyst-free conditions .
- Methods of Application: The reaction between various potassium xanthates (potassium O-methyl xanthate, potassium O-isobutyl xanthate, xanthate functionalized MPEGs, etc.) and common five-membered cyclic carbonates such as ethylene carbonate (EC) and propylene carbonate (PC) was carried out .
- Results or Outcomes: The specific results or outcomes of this application were not detailed in the source. For more detailed information, I recommend referring to the original research paper .
4. Flotation Kinetics of Chalcopyrite and Talc
- Summary of Application: PBX is used to study the effects on the flotation kinetics of chalcopyrite and talc .
- Methods of Application: The study used atomic force microscopy (AFM), Fourier-transform infrared spectroscopy (FTIR), a contact angle measuring instrument, and a particle size analyzer to investigate the effects of using or not using PBX as a collector on the flotation kinetics of talc and chalcopyrite .
- Results or Outcomes: The study found that in the presence of PBX, the flotation speed of chalcopyrite greatly increases .
Safety And Hazards
properties
IUPAC Name |
potassium;butoxymethanedithioate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10OS2.K/c1-2-3-4-6-5(7)8;/h2-4H2,1H3,(H,7,8);/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMKVZYFAGQKILB-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=S)[S-].[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9KOS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
110-50-9 (Parent) | |
Record name | Potassium butylxanthate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000871589 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID40236129 | |
Record name | Potassium butylxanthate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40236129 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium butylxanthate | |
CAS RN |
871-58-9 | |
Record name | Potassium butylxanthate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000871589 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Potassium butylxanthate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40236129 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Potassium O-butyl dithiocarbonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.644 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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